Cas no 919091-52-4 (5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride)

5-Oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamide-based compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines and other nucleophiles, facilitating the construction of pharmacologically relevant structures. The benzoxazepine core provides a rigid heterocyclic scaffold, enhancing molecular stability and enabling precise modifications. This compound is valuable in medicinal chemistry for developing bioactive molecules, including enzyme inhibitors and receptor modulators. High purity and consistent reactivity make it suitable for research and industrial applications requiring reliable sulfonylation reactions. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride structure

919091-52-4 structure

Product Name:5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride

CAS No:919091-52-4

MF:C₉H₈ClNO₄S

MW:261.682120323181

CID:766653

PubChem ID:71425688

Update Time:2025-06-08

5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzoxazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-5-oxo-
- 5-oxo-3,4-dihydro-2H-1,4-benzoxazepine-7-sulfonyl chloride
- 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride
- ZGRKUHQSLAKKEJ-UHFFFAOYSA-N
- EN300-127823
- 919091-52-4
- SCHEMBL2985807
- 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonylchloride
- DTXSID90844470
- Inchi： 1S/C9H8ClNO4S/c10-16(13,14)6-1-2-8-7(5-6)9(12)11-3-4-15-8/h1-2,5H,3-4H2,(H,11,12)
- InChI Key： ZGRKUHQSLAKKEJ-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=C(C(NCCO2)=O)C=1)(=O)=O

Computed Properties

Exact Mass: 260.9862566g/mol
Monoisotopic Mass: 260.9862566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 378
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 80.8Å²

5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-127823-0.05g	5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride	919091-52-4	93%	0.05g	$149.0	2023-06-08
Enamine	EN300-127823-0.1g	5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride	919091-52-4	93%	0.1g	$221.0	2023-06-08
Enamine	EN300-127823-0.25g	5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride	919091-52-4	93%	0.25g	$315.0	2023-06-08
Enamine	EN300-127823-0.5g	5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride	919091-52-4	93%	0.5g	$501.0	2023-06-08
Enamine	EN300-127823-1.0g	5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride	919091-52-4	93%	1g	$642.0	2023-06-08
Enamine	EN300-127823-2.5g	5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride	919091-52-4	93%	2.5g	$1260.0	2023-06-08
Enamine	EN300-127823-5.0g	5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride	919091-52-4	93%	5g	$1862.0	2023-06-08
Enamine	EN300-127823-10.0g	5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride	919091-52-4	93%	10g	$2762.0	2023-06-08
Aaron	AR0069OF-50mg	1,4-Benzoxazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-5-oxo-	919091-52-4	95%	50mg	$230.00	2025-02-10
Aaron	AR0069OF-100mg	1,4-Benzoxazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-5-oxo-	919091-52-4	95%	100mg	$329.00	2025-02-10